Cas no 2408963-75-5 (2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid;hydrochloride)

• Product Name: 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid;hydrochloride
• CAS No: 2408963-75-5
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 5846950
• PubChem ID: 146082176
• Update Time: 2025-06-11

2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7537486
• Z4186254008
• 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid;hydrochloride
• 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-4-carboxylic acid hydrochloride
• 2408963-75-5

• Inchi： 1S/C9H12N2O2.ClH/c1-5-10-7-4-2-3-6(9(12)13)8(7)11-5;/h6H,2-4H2,1H3,(H,10,11)(H,12,13);1H
• InChI Key： HGUGDUFAMDILLX-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2=C(CCC1)NC(C)=N2)=O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid;hydrochloride

Comprehensive Overview of 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid hydrochloride (CAS No. 2408963-75-5)

The compound 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid hydrochloride (CAS No. 2408963-75-5) is a chemically synthesized derivative of benzimidazole, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. The benzimidazole core is known for its versatility in drug design, often serving as a scaffold for developing inhibitors targeting enzymes or receptors. The addition of a carboxylic acid group and a methyl substituent enhances its binding affinity and solubility, making it a promising candidate for further study.

Recent trends in scientific literature highlight the growing interest in benzimidazole derivatives for their role in addressing modern health challenges, such as antimicrobial resistance and chronic inflammatory diseases. Researchers are particularly intrigued by the potential of CAS No. 2408963-75-5 to modulate biological pathways involved in oxidative stress and cellular signaling. Its hydrochloride salt form improves stability and bioavailability, which are critical factors for preclinical development. These attributes align with the increasing demand for novel small-molecule therapeutics in precision medicine.

From a synthetic chemistry perspective, the preparation of 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid hydrochloride involves multi-step organic reactions, including cyclization and carboxylation. Advanced analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. The compound's logP value and pKa are frequently discussed in forums, reflecting the community's focus on optimizing its physicochemical properties for drug delivery systems.

In the context of AI-driven drug discovery, this molecule exemplifies how computational models can predict interactions with biological targets. Searches for "benzimidazole-based drug candidates 2024" or "CAS 2408963-75-5 applications" reveal a surge in inquiries about its mechanism of action. While not yet clinically approved, its in vitro performance against specific protein kinases has sparked collaborations between academia and biotech firms. Such partnerships aim to accelerate the translation of bench findings into viable therapies.

Environmental and safety assessments of 2408963-75-5 indicate compliance with standard laboratory handling protocols. Unlike heavier halogenated analogs, its tetrahydro-benzimidazole structure reduces bioaccumulation risks—a key consideration for sustainable chemistry initiatives. Discussions on platforms like ResearchGate often emphasize its green synthesis potential, aligning with the principles of green chemistry and reducing hazardous byproducts.

The commercial availability of 2-Methyl-4,5,6,7-tetrahydro-1H-benzimidazole-4-carboxylic acid hydrochloride through specialty chemical suppliers has facilitated broader access for researchers. Its listing under building blocks for medicinal chemistry underscores its utility in fragment-based drug design. Patents filed between 2020–2023 referencing this compound suggest intellectual property interest, particularly in combinatorial libraries for high-throughput screening.

Future directions for CAS No. 2408963-75-5 may involve structural modifications to enhance selectivity or reduce off-target effects. The integration of machine learning algorithms to predict derivative activity could streamline this process. As the scientific community continues to explore benzimidazole pharmacophores, this compound remains a focal point for innovation in targeted therapy development.